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Compound of Interest

Compound Name: 4-lodophenylhydrazine

Cat. No.: B078305

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory chemicals is paramount. This guide
provides a comprehensive overview of the known hazards and essential safety protocols for 4-
lodophenylhydrazine (CAS No: 13116-27-3), a compound utilized in various chemical
syntheses. The following information has been compiled from multiple safety data sheets and
chemical databases to ensure a robust and reliable resource.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-lodophenylhydrazine is
presented below. This information is critical for proper storage and handling.

Property Value Source
CAS Number 13116-27-3 [1][21[3]
Molecular Formula CeH7IN2 [1112114]
Molecular Weight 234.04 g/mol [1112][4]
Appearance Solid [1][2]
Melting Point 102-106 °C [1112]
Flash Point Not applicable [1][2]
Solubility Insoluble in water [5]
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Hazard Identification and Classification

4-lodophenylhydrazine is classified as a hazardous substance. The following tables

summarize its hazard classifications and statements according to the Globally Harmonized

System (GHS).

GHS Hazard Classifications

Hazard Class Category
Acute Toxicity, Oral 4
Skin Irritation 2
Eye Irritation 2
Skin Sensitization 1

Specific target organ toxicity — Single exposure

3 (Respiratory system)

Source:[1][2][3][4][6]

Hazard Statements (H-Statements)

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H317 May cause an allergic skin reaction
H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source:[1][2][4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling 4-
lodophenylhydrazine to minimize exposure and ensure personal safety.

Equipment Specification

) Eyeshields, Faceshields, Tight-sealing safety
Eye Protection

goggles
Hand Protection Protective gloves
Respiratory Protection Dust mask type N95 (US) or equivalent

) ] Wear appropriate protective clothing to prevent
Skin and Body Protection _
skin exposure

Source:[1][2][3][71[8][9]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to prevent accidents and
exposure.

Handling:

o Work under a chemical fume hood.[3][7]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

e Avoid contact with skin and eyes.[6]

e Wash hands and any exposed skin thoroughly after handling.[3]
e Do not eat, drink, or smoke when using this product.[3]

e Avoid dust formation.[3][7][9]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7]
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o Store locked up.[3][10]

e Some sources indicate the material is light and air-sensitive; storing under an inert
atmosphere is recommended.[3]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Immediately call a POISON CENTER or
If Swallowed doctor/physician. Rinse mouth.[3][10] Do NOT

induce vomiting.[3][7]

Wash with plenty of soap and water.[3][10] If
) skin irritation or rash occurs, get medical
If on Skin
advice/attention.[3] Take off contaminated

clothing and wash it before reuse.[3][10]

Remove person to fresh air and keep
comfortable for breathing.[3][10] Call a POISON
CENTER or doctor/physician if you feel unwell.
[3][10]

If Inhaled

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes . - o
do. Continue rinsing.[3][10] If eye irritation

persists, get medical advice/attention.[3][10]

Spill and Disposal Procedures

Accidental Release Measures:
o Ensure adequate ventilation.[3][9]
o Evacuate personnel to safe areas.[7]

e Avoid dust formation.[3][7][9]
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e Sweep up and shovel into suitable containers for disposal.[3][7][9]
e Do not let the product enter drains.
Disposal:

» Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[3]

Experimental Protocols: Safe Handling Workflow

While specific experimental protocols for safety testing of 4-lodophenylhydrazine are not

publicly available, a generalized workflow for the safe handling of this and other hazardous
chemicals is essential. The following diagram illustrates a logical sequence of operations to
minimize risk.

Click to download full resolution via product page

Caption: Safe handling workflow for 4-lodophenylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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